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Compound of Interest

Compound Name: 1,2-Cyclopentenophenanthrene

CAS No.: 482-66-6

Cat. No.: B15939737

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Cyclopentenophenanthrene, a member of the cyclopenta-fused polycyclic aromatic

hydrocarbon (CP-PAH) family, represents a significant scaffold in medicinal chemistry and

materials science.[1] Its rigid, planar structure, derived from the fusion of a cyclopentane ring to

the phenanthrene core, imparts unique photophysical and biological properties. The precise

characterization of this molecule is paramount for its application in drug design and the

development of novel organic materials. This technical guide provides a comprehensive

overview of the spectroscopic data (Nuclear Magnetic Resonance - NMR, Infrared - IR, and

Mass Spectrometry - MS) for 1,2-Cyclopentenophenanthrene (also known as 16,17-dihydro-

15H-cyclopenta[a]phenanthrene), offering field-proven insights into its structural elucidation.

Molecular Structure and Properties:

Molecular Formula: C₁₇H₁₄[2][3]
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Molecular Weight: 218.29 g/mol [2][3]

CAS Registry Number: 482-66-6[2][3]
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Caption: Workflow for FTIR data acquisition using the ATR method.

Crystal Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol)

and allow it to dry completely.

Background Scan: Record a background spectrum of the empty, clean ATR crystal. This is

crucial to subtract any atmospheric or instrumental interferences.

Sample Application: Place a small amount of the solid 1,2-Cyclopentenophenanthrene
sample onto the crystal.

Pressure Application: Apply uniform pressure to ensure good contact between the sample

and the crystal surface.

Sample Scan: Acquire the IR spectrum of the sample.

Data Processing: The instrument software will automatically ratio the sample spectrum

against the background spectrum to generate the final absorbance or transmittance

spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound, which is invaluable for confirming its identity.
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Expected Mass Spectrum Data:

m/z (mass-to-charge ratio) Interpretation

218 Molecular Ion (M⁺)

217 [M-H]⁺

203 [M-CH₃]⁺

189 [M-C₂H₅]⁺

165
[M-C₄H₃]⁺ (Retro-Diels-Alder fragmentation of

cyclopentene)

Authoritative Grounding in Fragmentation Mechanisms:

The fragmentation of polycyclic aromatic hydrocarbons under electron ionization (EI) is often

characterized by the loss of hydrogen atoms and small hydrocarbon fragments. [4]For 1,2-
Cyclopentenophenanthrene, the molecular ion (M⁺) at m/z 218 is expected to be the base

peak, indicative of a stable aromatic system.

Key fragmentation pathways may include:

Loss of a Hydrogen Radical: Formation of the [M-H]⁺ ion at m/z 217 is a common feature for

aromatic compounds.

Loss of a Methyl Radical: Rearrangement followed by the loss of a methyl radical (CH₃) can

lead to a fragment at m/z 203.

Loss of an Ethyl Radical: Cleavage of the cyclopentane ring can result in the loss of an ethyl

radical (C₂H₅), giving rise to a peak at m/z 189.

Retro-Diels-Alder Reaction: The fused cyclopentene ring can undergo a retro-Diels-Alder

type fragmentation, leading to the loss of a C₄H₃ fragment and the formation of a stable ion

at m/z 165.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)
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Sample Preparation Gas Chromatography Mass Spectrometry
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Caption: Workflow for GC-MS analysis of 1,2-Cyclopentenophenanthrene.

Sample Preparation: Dissolve a small amount of 1,2-Cyclopentenophenanthrene in a

suitable volatile solvent, such as dichloromethane or hexane.

GC Separation: Inject the sample solution into the gas chromatograph. The compound will

be vaporized and carried by an inert gas through a capillary column, where it will be

separated from any impurities.

Ionization: As the compound elutes from the GC column, it enters the mass spectrometer's

ion source, where it is bombarded with high-energy electrons (typically 70 eV), causing it to

ionize and fragment.

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole

or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of each ion, generating a mass spectrum.

Conclusion
The spectroscopic characterization of 1,2-Cyclopentenophenanthrene through NMR, IR, and

MS provides a complete picture of its molecular structure. While direct experimental NMR and

detailed MS data for this specific compound are not widely available in public databases, a

thorough understanding of the spectroscopic principles and analysis of related compounds

allows for a confident prediction and interpretation of its spectral features. The protocols

outlined in this guide provide a robust framework for obtaining high-quality spectroscopic data,

which is essential for the advancement of research and development in fields where this

important molecule plays a role.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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